Cas no 88248-76-4 (Phosphine, [(diethoxysilylene)di-3,1-propanediyl]bis[diphenyl-)

Phosphine, [(diethoxysilylene)di-3,1-propanediyl]bis[diphenyl- structure
88248-76-4 structure
Product Name:Phosphine, [(diethoxysilylene)di-3,1-propanediyl]bis[diphenyl-
CAS No:88248-76-4
MF:C34H42O2P2Si
MW:572.729112148285
CID:639896
PubChem ID:71409715
Update Time:2025-04-19

Phosphine, [(diethoxysilylene)di-3,1-propanediyl]bis[diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine, [(diethoxysilylene)di-3,1-propanediyl]bis[diphenyl-
    • 3-[3-diphenylphosphanylpropyl(diethoxy)silyl]propyl-diphenylphosphane
    • [(Diethoxysilanediyl)di(propane-3,1-diyl)]bis(diphenylphosphane)
    • 88248-76-4
    • DTXSID20829437
    • Inchi: 1S/C34H42O2P2Si/c1-3-35-39(36-4-2,29-17-27-37(31-19-9-5-10-20-31)32-21-11-6-12-22-32)30-18-28-38(33-23-13-7-14-24-33)34-25-15-8-16-26-34/h5-16,19-26H,3-4,17-18,27-30H2,1-2H3
    • InChI Key: GQQBALSLGUDGSB-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)CCC[Si](CCCP(C1C=CC=CC=1)C1C=CC=CC=1)(OCC)OCC

Computed Properties

  • Exact Mass: 572.24293111g/mol
  • Monoisotopic Mass: 572.24293111g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 16
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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